1-Bromo-2,5,8-tetradecatriyne

• CAS RN: 34498-26-5
• Molecular Formula: C14H17Br
• Molecular Weight: 265.19 g/mol
• IUPAC Name: 1-bromotetradeca-2,5,8-triyne
• InChI: InChI=1S/C14H17Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2-5,8,11,14H2,1H3
• InChI Key: WATLMVJSKGPHNQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC#CCC#CCC#CCBr

Description

1-Bromo-2,5,8-tetradecatriyne is a useful research compound. Its molecular formula is C14H17Br and its molecular weight is 265.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The alcohol obtained in (a) was directly converted to the corresponding bromide by adding 2 cm3 of phosphorus tribromide (0.0216 mole) to this alcohol diluted in 50 cm3 of ethyl ether. This stirred mixture under an inert atmosphere and protected from light was heated to the boiling temperature of the solvent for 2 hours and then washed at room temperature using a saturated aqueous solution of ammonium chloride.

Synthesis routes and methods II

Procedure details

6 g of 1-hydroxy-2,5,8-tetradecatriyne prepared above, dissolved in 30 cm3 of ethyl ether, are introduced into a round-bottomed flask equipped with an argon inlet. 0.05 cm3 of pyridine is added and 1 cm3 of phosphorus tribromide is added dropwise, and the mixture is then brought to reflux for 3 hours.